Cas no 82264-26-4 (1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, (3S)-)
![1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, (3S)- structure](https://www.kuujia.com/scimg/cas/82264-26-4x500.png)
82264-26-4 structure
Product name:1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, (3S)-
1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, (3S)- Chemical and Physical Properties
Names and Identifiers
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- 1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, (3S)-
- 82264-26-4
- CTK3E1251
- DTXSID70483104
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- Inchi: InChI=1S/C10H18NO2/c1-8(12)13-10-7-11(2)5-3-9(10)4-6-11/h9-10H,3-7H2,1-2H3/q+1/t9?,10-,11?/m1/s1
- InChI Key: OROYXWCEQBVSLR-HSOILSAZSA-N
- SMILES: CC(=O)OC1C[N+]2(CCC1CC2)C
Computed Properties
- Exact Mass: 184.133753817g/mol
- Monoisotopic Mass: 184.133753817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 26.3Ų
1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, (3S)- Related Literature
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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